Cas no 786721-66-2 (5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide
• CAS No: 786721-66-2
• MF: C₁₅H₁₄Cl₂N₂O₂
• MW: 325.189861774445
• CID: 5682001
• PubChem ID: 2487093
• Update Time: 2025-07-21

5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1725594
• 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide
• Z30632731
• AKOS008920849
• 786721-66-2
• EN300-26585259
• HMS2859G06
• DTXSID201323875
• MLS001171964
• SMR000589036

• Inchi： 1S/C15H14Cl2N2O2/c1-21-12-4-2-10(3-5-12)6-7-18-15(20)11-8-13(16)14(17)19-9-11/h2-5,8-9H,6-7H2,1H3,(H,18,20)
• InChI Key： INIYOASELNCBSQ-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCCC1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 324.0432331g/mol
• Monoisotopic Mass: 324.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide

Introduction to 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide (CAS No. 786721-66-2)

5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This organopyridine derivative belongs to a class of molecules that are widely studied for their pharmacological significance. The compound's molecular formula and chemical structure contribute to its distinct reactivity and interaction with biological targets, making it a subject of interest for further exploration in drug discovery and development.

The CAS number 786721-66-2 provides a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. The presence of chloro substituents at the 5th and 6th positions of the pyridine ring, along with the N-[2-(4-methoxyphenyl)ethyl] side chain, imparts specific electronic and steric properties that influence its chemical behavior. These features are critical in determining how the molecule interacts with enzymes, receptors, and other biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and potential mechanisms of action for such compounds more accurately. The 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide structure has been subjected to virtual screening and docking studies to identify its potential as an inhibitor or modulator of various therapeutic targets. These studies have highlighted its potential applications in treating conditions such as inflammation, pain, and neurological disorders.

The pyridine core is a fundamental scaffold in medicinal chemistry, known for its ability to engage in multiple hydrogen bonding interactions and hydrophobic contacts with biological targets. The 4-methoxyphenyl group attached via an ethyl chain introduces additional functional diversity, enabling fine-tuning of physicochemical properties such as solubility and metabolic stability. This combination of structural elements makes the compound a promising candidate for further pharmacological investigation.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes implicated in disease pathways. For instance, preliminary data indicate potential interactions with cytochrome P450 enzymes, which are crucial in drug metabolism. Understanding these interactions is essential for predicting drug-drug interactions and optimizing therapeutic regimens.

The chloro substituents on the pyridine ring are particularly noteworthy, as they can modulate electronic effects and influence reactivity. These groups can participate in π-stacking interactions or serve as anchors for further derivatization, allowing chemists to explore analogs with enhanced properties. The N-carboxamide functionality at the 3-position adds another layer of complexity, potentially enabling tautomerization or amide bond hydrolysis under specific physiological conditions.

Current research is also focusing on synthesizing derivatives of this compound to improve its pharmacokinetic profile while retaining or enhancing biological activity. Techniques such as structure-activity relationship (SAR) studies are being employed to systematically modify key structural features. This approach aims to identify optimal analogs that balance potency, selectivity, and pharmacokinetic properties.

The development of novel pharmaceutical agents often involves rigorous testing across multiple models to assess efficacy and safety. Preclinical studies using cell-based assays, animal models, and possibly organotypic cultures are critical steps before human trials can commence. The 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide has shown promise in early-stage assessments, prompting further investment into its development pipeline.

As computational methods continue to evolve, so does our ability to predict the behavior of complex molecules like this one. Advanced algorithms can now simulate molecular dynamics simulations over long timescales, providing insights into conformational changes and binding kinetics. These tools are invaluable for designing experiments and guiding synthetic strategies toward high-affinity ligands.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates from large compound libraries. By leveraging patterns in existing data sets, researchers can prioritize compounds like the 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide for experimental validation based on predicted bioactivity scores rather than relying solely on empirical screening.

In conclusion, the study of compounds such as 5,6-dichloro-N-[2-(4-methoxyphenyl)ethyl]pyridine-3-carboxamide (CAS No. 786721-66-2) represents a critical frontier in pharmaceutical innovation. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases. Ongoing research efforts aim to harness its potential through interdisciplinary approaches combining synthetic chemistry, computational modeling, and biological evaluation.